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Compound Name:
4-(4-

Ethylcyclohexyl)cyclohexanone

Cat. No.: B125137 Get Quote

An In-depth Technical Guide to 4-(4-Ethylcyclohexyl)cyclohexanone: Properties, Synthesis,

and Applications

Introduction
4-(4-Ethylcyclohexyl)cyclohexanone is a significant organic intermediate, primarily

recognized for its role as a foundational building block in the synthesis of advanced liquid

crystal materials.[1][2] Its molecular architecture, featuring a rigid bicyclohexyl core combined

with a polar ketone functional group, imparts the specific physicochemical properties essential

for creating the mesomorphic phases utilized in liquid crystal displays (LCDs), optical films, and

sensors.[1][2] This guide provides a comprehensive technical overview of its chemical and

physical properties, synthetic pathways, characteristic reactivity, and core applications, offering

field-proven insights for researchers and professionals in materials science and drug

development.

Chemical Identity and Physical Properties
The fundamental identity and physical characteristics of 4-(4-Ethylcyclohexyl)cyclohexanone
are crucial for its application and handling. The molecule consists of two cyclohexane rings

linked together, with one ring bearing an ethyl group and the other a ketone functionality. This

structure provides a unique combination of rigidity and polarity.[1]

Table 1: Core Chemical and Physical Data
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Property Value Source

IUPAC Name

4-(4-

ethylcyclohexyl)cyclohexan-1-

one

[3]

Synonyms

[4'-Ethyl-1,1'-bicyclohexyl]-4-

one, 4'-Ethylbi(cyclohexan)-4-

one

[3]

CAS Number 150763-13-6 [1]

Molecular Formula C₁₄H₂₄O [1][3]

Molecular Weight 208.34 g/mol [4]

Appearance White crystalline solid [3]

Density (Predicted) 0.944 g/cm³ [4]

Boiling Point (Predicted) 299.4 ± 8.0 °C [4]

Flash Point (Predicted) 127.273 °C [4]

Synthesis and Reactivity
The synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone and its derivatives typically involves

the oxidation of the corresponding secondary alcohol, 4-(4-ethylcyclohexyl)cyclohexanol. This

precursor is often generated through the catalytic hydrogenation of a substituted phenol.

General Synthetic Pathway
A prevalent industrial method involves a two-step process:

Catalytic Hydrogenation: The process starts with a 4-substituted phenol, which undergoes

catalytic hydrogenation to produce the corresponding 4-substituted cyclohexanol.

Oxidation: The resulting cyclohexanol derivative is then oxidized to the target

cyclohexanone. Modern, environmentally conscious methods favor clean oxidants like

hydrogen peroxide or oxygen-containing gases, which yield water as the primary byproduct,

minimizing waste and simplifying post-reaction work-up.[5][6] A patented method highlights
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the use of a catalyst system like sodium tungstate dihydrate and phosphotungstic acid with

hydrogen peroxide for high-yield, green synthesis.[5]

The diagram below illustrates this common synthetic workflow.

Step 1: Hydrogenation

Step 2: Oxidation

4-Substituted Phenol

4-(4-Ethylcyclohexyl)cyclohexanol

Catalytic Hydrogenation
(e.g., H₂/Catalyst)

4-(4-Ethylcyclohexyl)cyclohexanone

Oxidation
(e.g., H₂O₂/Catalyst)

Click to download full resolution via product page

Caption: General two-step synthesis of 4-(4-Ethylcyclohexyl)cyclohexanone.

Core Reactivity
The chemical utility of 4-(4-Ethylcyclohexyl)cyclohexanone is dominated by the reactivity of

its ketone group. This functionality allows it to serve as a versatile intermediate for creating a

diverse range of liquid crystal monomers.[1] Key reactions include:
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Reduction: The carbonyl group can be reduced back to a secondary alcohol, which can be

used in esterification reactions.

Condensation: It can undergo condensation reactions with compounds containing primary

amine groups (diamines) to form imines, which can be incorporated into polymer backbones.

[1]

Esterification (via reduction): Following reduction to the alcohol, it can be reacted with

diacids or other bifunctional molecules to synthesize liquid crystal polymers. These polymers

exhibit high mechanical strength and thermal stability, making them suitable for optical films.

[1]

Spectroscopic Characterization (Predicted)
While specific, published spectra for 4-(4-Ethylcyclohexyl)cyclohexanone are not readily

available, its characteristic spectral features can be reliably predicted based on its structure

and data from analogous compounds like cyclohexanone and its substituted derivatives.[7][8]

Table 2: Predicted Spectroscopic Features
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Technique Predicted Features Rationale

Infrared (IR) Spectroscopy

Strong, sharp C=O stretch at

~1715 cm⁻¹. Multiple C-H

stretching peaks at ~2850-

2950 cm⁻¹.

The ketone carbonyl is the

most prominent feature in the

IR spectrum of

cyclohexanones.[8] The

aliphatic C-H stretches are

characteristic of the saturated

rings.

¹³C NMR Spectroscopy

Carbonyl (C=O) signal at ~210

ppm. Multiple aliphatic signals

between ~25-50 ppm.

The carbonyl carbon in a six-

membered ring is highly

deshielded and appears far

downfield.[7] The remaining

saturated carbons of the two

rings will populate the aliphatic

region.

¹H NMR Spectroscopy

Complex multiplets in the

aliphatic region (~1.0-2.5

ppm). A triplet and quartet

characteristic of the ethyl

group.

The numerous non-equivalent

protons on the two

cyclohexane rings will overlap,

creating complex multiplets.

The protons alpha to the

carbonyl will be the most

deshielded (~2.2-2.5 ppm).[7]

The ethyl group will present a

classic triplet for the -CH₃ and

a quartet for the -CH₂-.

Mass Spectrometry (MS)

Molecular ion (M⁺) peak at m/z

= 208. Characteristic

fragmentation patterns

involving cleavage of the ethyl

group and alpha-cleavage next

to the carbonyl.

The molecular ion peak

corresponds to the molecular

weight (208.34).

Fragmentation will likely

involve the loss of an ethyl

radical (M-29) and other

patterns typical for cyclic

ketones.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C108941&Type=IR-SPEC&Index=1
https://www.youtube.com/watch?v=mzI2Wrg6peI
https://www.youtube.com/watch?v=mzI2Wrg6peI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Material Science
The primary application of 4-(4-Ethylcyclohexyl)cyclohexanone is as a liquid crystal

intermediate.[1][2] Its molecular structure is key to its function.

Rigid Core: The bicyclohexyl system provides the necessary structural rigidity, a fundamental

requirement for molecules to form ordered liquid crystalline phases (mesophases).

Polar Group: The ketone group introduces a dipole moment, which is crucial for the

material's response to an external electric field—the operating principle behind LCDs.[1]

Synthetic Versatility: As an intermediate, it can be chemically modified to generate a wide

array of liquid crystal monomers. These monomers are then formulated into mixtures to fine-

tune properties like optical anisotropy, thermal stability, and response time for specific display

technologies.[1][2]

Core Intermediate

Chemical Modification

Resulting Materials

Final Applications

4-(4-Ethylcyclohexyl)
cyclohexanone

Reduction Condensation Esterification

LC Monomers LC Polymers

LCDs Optical Films Sensors
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Click to download full resolution via product page

Caption: Role of 4-(4-Ethylcyclohexyl)cyclohexanone as a versatile LC intermediate.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-(4-Ethylcyclohexyl)cyclohexanone is not

widely published, handling precautions can be established based on the known hazards of

similar cyclic ketones like cyclohexanone and 4-ethylcyclohexanone.[9][10][11]

Protocol: Standard Laboratory Handling
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[10]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or vapors.[10][12]

Ignition Sources: Although it has a high predicted flash point, it should be treated as a

combustible material. Keep away from open flames, sparks, and hot surfaces.[10][11] Use

non-sparking tools and take measures to prevent electrostatic discharge.[11][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[10][11]

Spill & Disposal: In case of a spill, contain the material using an inert absorbent. Dispose of

the compound and any contaminated materials as chemical waste in accordance with local,

state, and federal regulations.[10][12]

Conclusion
4-(4-Ethylcyclohexyl)cyclohexanone stands as a pivotal intermediate in the field of materials

science, particularly for the liquid crystal industry. Its well-defined structure, comprising a rigid

aliphatic core and a reactive polar ketone, provides the essential properties required for high-

performance optical materials. A thorough understanding of its synthesis, reactivity, and

predicted spectroscopic signature is fundamental for its effective use in the development of

next-generation displays and photonic devices. Adherence to appropriate safety protocols,
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derived from analogous chemical structures, ensures its safe and effective application in

research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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